Cas no 537678-05-0 (Thiazolidine, 3-[(2,3-dihydro-1H-phenalen-4-yl)sulfonyl]-2-(4-methylphenyl)- (9CI))

• Product name: Thiazolidine, 3-[(2,3-dihydro-1H-phenalen-4-yl)sulfonyl]-2-(4-methylphenyl)- (9CI)
• CAS No: 537678-05-0
• MF: C₂₃H₂₃NO₂S₂
• MW: 409.564223527908
• CID: 939100
• PubChem ID: 24319568

Thiazolidine, 3-[(2,3-dihydro-1H-phenalen-4-yl)sulfonyl]-2-(4-methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiazolidine, 3-[(2,3-dihydro-1H-phenalen-4-yl)sulfonyl]-2-(4-methylphenyl)- (9CI)
• 3-(2,3-Dihydro-1H-phenalen-4-ylsulfonyl)-2-(4-methylphenyl)-1,3-t hiazolidine
• 537678-05-0
• Thiazolidine,3-[(2,3-dihydro-1H-phenalen-4-yl)sulfonyl]-2-(4-methylphenyl)-(9ci)

• Inchi： InChI=1S/C23H23NO2S2/c1-16-8-10-19(11-9-16)23-24(14-15-27-23)28(25,26)21-13-12-18-5-2-4-17-6-3-7-20(21)22(17)18/h2,4-5,8-13,23H,3,6-7,14-15H2,1H3
• InChI Key： POAOIGBCQILZCI-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2N(CCS2)S(=O)(=O)C3=C4CCCC5=CC=CC(=C54)C=C3

Computed Properties

• Exact Mass: 409.11702132g/mol
• Monoisotopic Mass: 409.11702132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 71.1Ų